Cas no 921766-07-6 (L-Serine, L-asparaginyl-L-asparaginyl-L-tyrosyl-L-isoleucyl-L-methionyl-)

• Product name: L-Serine, L-asparaginyl-L-asparaginyl-L-tyrosyl-L-isoleucyl-L-methionyl-
• CAS No: 921766-07-6
• MF: C₃₁H₄₈N₈O₁₁S
• MW: 740.824820000001
• CID: 743267
• PubChem ID: 71422043

L-Serine, L-asparaginyl-L-asparaginyl-L-tyrosyl-L-isoleucyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine, L-asparaginyl-L-asparaginyl-L-tyrosyl-L-isoleucyl-L-methionyl-
• (2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-4-oxobutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-4-methylsulfanylbutanoyl
• DTXSID50841086
• L-Asparaginyl-L-asparaginyl-L-tyrosyl-L-isoleucyl-L-methionyl-L-serine
• 921766-07-6

• Inchi： InChI=1S/C31H48N8O11S/c1-4-15(2)25(30(48)35-19(9-10-51-3)27(45)38-22(14-40)31(49)50)39-29(47)20(11-16-5-7-17(41)8-6-16)37-28(46)21(13-24(34)43)36-26(44)18(32)12-23(33)42/h5-8,15,18-22,25,40-41H,4,9-14,32H2,1-3H3,(H2,33,42)(H2,34,43)(H,35,48)(H,36,44)(H,37,46)(H,38,45)(H,39,47)(H,49,50)/t15-,18-,19-,20-,21-,22-,25-/m0/s1
• InChI Key： RLQSTOJQIVUNRB-KFXLWEAGSA-N
• SMILES： CCC(C)C(C(=O)NC(CCSC)C(=O)NC(CO)C(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(CC(=O)N)NC(=O)C(CC(=O)N)N

Computed Properties

• Exact Mass: 740.31632555g/mol
• Monoisotopic Mass: 740.31632555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 51
• Rotatable Bond Count: 23
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.5
• Topological Polar Surface Area: 361Ų